2-[(2-Methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylic acid

• IUPAC Name: 2-(2-methylanilino)thieno[2,3-d][1,3]thiazole-5-carboxylic acid
• InChI: InChI=1S/C13H10N2O2S2/c1-7-4-2-3-5-8(7)14-13-15-11-9(19-13)6-10(18-11)12(16)17/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key: GITXYRHFPBVZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC3=C(S2)C=C(S3)C(=O)O
• Molecular Formula: C13H10N2O2S2
• Molecular Weight: 290.4 g/mol

Description

“2-[(2-Methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylic acid” is a chemical compound with the CAS number 924218-09-7. It has a molecular weight of 290.36 and a molecular formula of C13H10N2O2S2.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[2,3-d][1,3]thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen. It also contains a carboxylic acid group and a 2-methylphenyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 290.36 and a molecular formula of C13H10N2O2S2. Unfortunately, specific physical and chemical properties such as boiling point and solubility were not found in the available resources.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research has focused on developing efficient synthetic routes and understanding the chemical properties of thiazole derivatives. Kumar et al. (2013) reported an efficient synthesis route for 2-phenyl/(2-thienyl)-5-(het)aryl/(methylthio)-4-functionalized thiazoles, showcasing the chemoselective thionation-cyclization of highly functionalized enamides mediated by Lawesson's reagent. This method introduces various functionalities, such as esters, N-substituted carboxamides, or peptide functionalities into the thiazole core, demonstrating the compound's versatility in organic synthesis (Kumar, Parameshwarappa, & Ila, 2013).

Heterocyclic Chemistry

The development of heterocyclic compounds based on thiazole cores is a significant area of interest due to their potential pharmaceutical applications. Gewald et al. (1988) synthesized 2,3-heterocondensed thiophenes from substituted 2-aminothiophen-3-thiole, leading to thieno[2,3-d]thiazoles and other derivatives. This work highlights the compound's role in the synthesis of novel heterocyclic structures with potential biological activity (Gewald, Hain, & Madlenscha, 1988).

Design Mimics of Protein Structures

A study by Mathieu et al. (2015) introduced 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs) as a new class of constrained heterocyclic γ-amino acids built around a thiazole ring. These compounds are valuable as design mimics of the secondary structures of proteins such as helices, β-sheets, turns, and β-hairpins, indicating their potential in the design of peptidomimetics and drug discovery (Mathieu et al., 2015).

Antimicrobial Applications

Thiazole derivatives have shown promising antimicrobial activities. A study by Aly (2016) explored the synthesis of heterocyclic compounds based on thieno[3,2-c]pyrazole derivatives for antimicrobial evaluation. The synthesized compounds exhibited moderate to high antimicrobial activity against a range of microorganisms, including fungi and bacteria, suggesting their potential use in developing new antimicrobial agents (Aly, 2016).

Mechanism of Action

Mode of Action

It’s worth noting that thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities .